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Introduction

Santalol, primarily its isomers α-santalol and β-santalol, is the main sesquiterpene alcohol

responsible for the characteristic woody and sweet fragrance of sandalwood oil. This prized

essential oil is extracted from the heartwood of trees from the Santalum genus, most notably

Santalum album (Indian sandalwood). Beyond its extensive use in perfumery and cosmetics,

santalol exhibits various potential medicinal properties, including anti-inflammatory,

antioxidant, and anti-cancer activities, making it a compound of significant interest for

researchers and drug development professionals.[1] The quality and commercial value of

sandalwood oil are largely determined by the concentration of α- and β-santalol.[2] According

to ISO 3518:2002 standards, high-quality S. album oil should contain 41–55% α-santalol and

16–24% β-santalol.[3][4]

The high demand and over-harvesting of sandalwood trees necessitate the development of

highly efficient extraction methods to maximize the yield of santalol from the raw plant

material. This document provides detailed application notes and protocols for various solvent

extraction techniques aimed at achieving a high santalol yield, intended for researchers,

scientists, and professionals in the field.
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Extraction Methodologies Overview
Several extraction techniques, ranging from traditional to modern, can be employed to isolate

sandalwood oil. The choice of method significantly impacts the oil yield, santalol concentration,

overall chemical profile, and extraction time.

Subcritical/Supercritical Fluid Extraction (SFE): This technique uses carbon dioxide (CO₂) in

its subcritical or supercritical state as a solvent. It is considered a "green" technology as CO₂

is non-toxic, non-flammable, and easily removed from the final product. SFE is known for its

high efficiency and ability to extract thermosensitive compounds with minimal degradation.[3]

[5] Subcritical CO₂ extraction, performed at lower temperatures and pressures, has shown

remarkable results for sandalwood oil, yielding high santalol content.[6][7]

Soxhlet Extraction: A classic and continuous solvent extraction method, Soxhlet extraction

uses organic solvents like ethanol, hexane, toluene, or benzene.[5][8] While effective, it

requires relatively long extraction times and subsequent removal of the solvent, which can

leave trace residues if not performed meticulously.[9]

Microwave-Assisted Hydrodistillation (MAHD): This modern technique utilizes microwave

energy to heat the water and plant material, accelerating the extraction process.[9] It

significantly reduces extraction time and energy consumption compared to conventional

distillation methods.[10][11] A variation, Microwave Air-Hydrodistillation, can further enhance

the speed and yield.[10]

Ultrasound-Assisted Extraction (UAE): UAE employs high-frequency sound waves to create

cavitation bubbles in the solvent. The collapse of these bubbles near the plant cell walls

causes disruption, enhancing solvent penetration and mass transfer.[12][13] This method

reduces extraction time and can increase yield, often used in conjunction with other

techniques.[12]

Conventional Methods (for comparison):

Steam Distillation: A traditional method where steam is passed through the plant material,

vaporizing the volatile compounds, which are then condensed and collected.[5][8]

Hydrodistillation: The plant material is boiled in water, and the resulting steam carrying the

essential oil is condensed and collected.[5]
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Data Presentation: Comparative Analysis of
Extraction Methods
The following tables summarize quantitative data from various studies, comparing the efficacy

of different extraction methods based on oil yield and santalol content.

Table 1: Oil Yield and Extraction Time

Extraction Method Oil Yield Extraction Time Source

Subcritical CO₂

Extraction
4.11% (in 1st hour) 1-4 hours [5]

Subcritical CO₂

Extraction
3.83 g/L Not Specified [6][7]

Soxhlet (Ethanol) 3.70% (absolute) 5 hours [5]

Soxhlet (Benzene) 3.01% (absolute) 5 hours [5]

Soxhlet (Diethyl Ether) 2.58% (absolute) 5 hours [5]

Microwave Air-

Hydrodistillation
1.32% 40-50 minutes [10]

Microwave

Hydrodistillation
1.22% 120 minutes [10]

Steam Distillation 1.60% 10 hours [5]

Steam Distillation

(Clevenger)
1.15% - 2.88% 20-24 hours [8]

Hydrodistillation

(Alkaline Treated)
2.68% 48 hours [5]

Hydrodistillation 1.56% 38 hours [5]

Table 2: Santalol Content (% of Total Oil)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/product/b3429334/docs?utm_src=pdf-body#application-notes-protocols-high-yield-santalol-extraction
https://nopr.niscpr.res.in/bitstream/123456789/30096/1/IJCT%2021(4)%20290-297.pdf
https://www.researchgate.net/publication/287742130_Process_optimization_of_sandalwood_Santalum_album_oil_extraction_by_subcritical_carbon_dioxide_and_conventional_techniques
https://discovery.researcher.life/article/sandalwood-santalum-album-oil/f3f7c8aa42c733499376a62e80ec285d
https://nopr.niscpr.res.in/bitstream/123456789/30096/1/IJCT%2021(4)%20290-297.pdf
https://nopr.niscpr.res.in/bitstream/123456789/30096/1/IJCT%2021(4)%20290-297.pdf
https://nopr.niscpr.res.in/bitstream/123456789/30096/1/IJCT%2021(4)%20290-297.pdf
https://www.jmaterenvironsci.com/Document/vol7/vol7_N5/176-JMES-2216-Kusuma.pdf
https://www.jmaterenvironsci.com/Document/vol7/vol7_N5/176-JMES-2216-Kusuma.pdf
https://nopr.niscpr.res.in/bitstream/123456789/30096/1/IJCT%2021(4)%20290-297.pdf
https://dc.etsu.edu/boland/2024/presentations/66/
https://nopr.niscpr.res.in/bitstream/123456789/30096/1/IJCT%2021(4)%20290-297.pdf
https://nopr.niscpr.res.in/bitstream/123456789/30096/1/IJCT%2021(4)%20290-297.pdf
https://www.benchchem.com/product/b3429334/docs?utm_src=pdf-body#application-notes-protocols-high-yield-santalol-extraction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429334?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction
Method

α-santalol (%) β-santalol (%)
Total Santalol
(%)

Source

Subcritical CO₂

Extraction
51.30 - 54.50 26.18 - 28.16 ~77.5 - 82.6 [5]

Subcritical CO₂

Extraction
Not Specified Not Specified ~83 [6][7]

Soxhlet (Ethanol) Not Specified Not Specified ~84 [6][7]

Soxhlet

(Benzene)
38.21 22.96 61.17 [5]

Soxhlet

(Toluene)
39.71 19.76 59.47 [5]

Microwave

Hydrodistillation
28.73 24.10 52.83 [9]

Steam Distillation 54.65 - 55.14 22.58 - 25.72 ~77.3 - 80.4 [8]

Steam Distillation 42.22 23.26 65.48 [5]

Steam Distillation Not Specified Not Specified ~84 [6][7]

Hydrodistillation 56.73 27.10 83.83 [5]

Experimental Protocols
Protocol 1: Subcritical Carbon Dioxide (SC-CO₂) Extraction

This protocol is based on the conditions described for high-yield extraction of sandalwood oil.

[5][6]

Materials and Equipment:

Supercritical Fluid Extraction (SFE) system with an extractor and separator vessel

High-pressure pump

Heater/Chiller for temperature control
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Back-pressure regulator

Liquid CO₂ source (99.9% purity)[2]

Pulverized sandalwood heartwood (e.g., 40 mm particle size)[5]

Collection vials

Procedure:

Preparation: Pulverize dried sandalwood chips to the desired particle size.

Loading: Load the powdered sandalwood into the SFE's extraction vessel.

System Setup:

Set the extractor temperature to 28°C.

Set the system pressure to 200 bar.[5]

Extraction:

Introduce liquid CO₂ into the system using the high-pressure pump.

Allow the CO₂ to reach the subcritical state within the extractor under the set conditions.

Begin the extraction process, allowing the subcritical CO₂ to flow through the sandalwood

powder. The CO₂ acts as a solvent, dissolving the essential oil.

Separation and Collection:

The CO₂ laden with the extracted oil flows into the separator vessel.

In the separator, reduce the pressure to allow the CO₂ to return to its gaseous state,

causing the sandalwood oil to precipitate.

Collect the extracted oil from the bottom of the separator. For kinetic studies, collect

fractions at set intervals (e.g., every hour for 4 hours).[5]
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Analysis: Analyze the collected oil fractions for yield and composition (α- and β-santalol
content) using Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-

MS).

Protocol 2: Soxhlet Extraction

This protocol outlines a general procedure for solvent extraction using a Soxhlet apparatus,

adaptable for various solvents like ethanol, hexane, or toluene.[8][14]

Materials and Equipment:

Soxhlet apparatus (round-bottom flask, extractor, condenser)

Heating mantle

Cellulose extraction thimble

Selected solvent (e.g., 95% Ethanol, Hexane, Toluene)[8]

Powdered sandalwood heartwood

Rotary evaporator

Glass wool

Procedure:

Preparation: Place a small plug of glass wool at the bottom of the extraction thimble and fill it

with a known weight of powdered sandalwood.

Apparatus Setup:

Place the thimble inside the Soxhlet extractor.

Fill the round-bottom flask to about two-thirds of its volume with the chosen solvent.

Assemble the apparatus by connecting the flask to the extractor and the condenser above

it. Secure all joints.
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Extraction:

Heat the flask using the heating mantle. The solvent will boil, and its vapor will travel up

the distillation arm into the condenser.

The condensed solvent will drip into the thimble, immersing the sandalwood powder and

extracting the oil.

Once the solvent level reaches the top of the siphon tube, the entire volume of solvent and

extracted oil will be siphoned back into the flask.

Allow this cycle to repeat continuously for a set duration (e.g., 5-16 hours).[2][5]

Solvent Removal:

After the extraction is complete, turn off the heat and allow the apparatus to cool.

Dismantle the setup and transfer the solvent containing the extracted oil to a rotary

evaporator.

Remove the solvent under reduced pressure to obtain the crude sandalwood oil (concrete

or absolute).

Analysis: Determine the yield and analyze the santalol content of the extract using GC-MS.

Protocol 3: Microwave-Assisted Hydrodistillation (MAHD)

This protocol is based on MAHD methods used for extracting essential oils from plant

materials.[9][10][15]

Materials and Equipment:

Modified microwave oven designed for extraction

Distillation flask with a Clevenger-type apparatus

Condenser
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Powdered sandalwood heartwood

Distilled water

Procedure:

Preparation: Place a known quantity of powdered sandalwood into the distillation flask.

Apparatus Setup:

Add distilled water to the flask to achieve a specific material-to-solvent ratio (e.g., 0.05

g/mL).[10][15]

Connect the flask to the Clevenger apparatus and condenser. Place the entire setup inside

the microwave cavity.

Extraction:

Set the microwave power to the desired level (e.g., 600W).[10][15]

Begin the extraction process. The microwave radiation will rapidly heat the water,

generating internal steam that ruptures the plant cells and carries the volatile oil.

The steam and oil vapor mixture will rise, cool in the condenser, and collect in the

graduated tube of the Clevenger apparatus.

Continue the process for the specified duration (e.g., 120 minutes).[9]

Collection:

Once the extraction is complete, turn off the microwave and allow the apparatus to cool.

Carefully collect the separated oil layer from the Clevenger apparatus.

Analysis: Dry the oil (e.g., over anhydrous sodium sulfate) and analyze its yield and chemical

composition via GC-MS.[8]
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Caption: Workflow for Subcritical CO₂ Extraction of Santalol.
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Caption: Workflow for Soxhlet Extraction of Santalol.
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Caption: Workflow for Microwave-Assisted Hydrodistillation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dc.etsu.edu [dc.etsu.edu]

2. sandalwood-australia.com.au [sandalwood-australia.com.au]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b3429334/docs?utm_src=pdf-body-img#application-notes-protocols-high-yield-santalol-extraction
https://www.benchchem.com/product/b3429334?utm_src=pdf-custom-synthesis#bc-rfq
https://dc.etsu.edu/cgi/viewcontent.cgi?params=/context/boland/article/1126/&path_info=Extraction_of_Sandalwood_Essential_Oil.pdf
https://www.sandalwood-australia.com.au/mt-content/uploads/2020/06/sandalwood-oil-extraction-techniques.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429334?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. kingsresearch.com [kingsresearch.com]

4. researchgate.net [researchgate.net]

5. nopr.niscpr.res.in [nopr.niscpr.res.in]

6. researchgate.net [researchgate.net]

7. discovery.researcher.life [discovery.researcher.life]

8. Digital Commons @ East Tennessee State University - Dr. Jay W. Boland Undergraduate
Research Symposium [2023-2024]: Extraction of Sandalwood Essential Oil: Isolating α/β-
Santalol [dc.etsu.edu]

9. pubs.aip.org [pubs.aip.org]

10. jmaterenvironsci.com [jmaterenvironsci.com]

11. scholar.its.ac.id [scholar.its.ac.id]

12. foodsciencejournal.com [foodsciencejournal.com]

13. mdpi.com [mdpi.com]

14. rjpn.org [rjpn.org]

15. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes & Protocols: High-Yield Santalol
Extraction]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3429334/docs#application-notes-protocols-high-
yield-santalol-extraction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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